22-Hydroxy-A/'-neo-5α-gammaceran-6-one
22-Hydroxy-A/'-neo-5α-gammaceran-6-one
Brand Name:
Vulcanchem
CAS No.:
1750-34-1
VCID:
VC0156512
InChI:
InChI=1S/C30H50O2/c1-25(2)14-9-15-28(6)23-11-10-22-27(5)16-12-19(26(3,4)32)20(27)13-17-29(22,7)30(23,8)18-21(31)24(25)28/h19-20,22-24,32H,9-18H2,1-8H3/t19-,20-,22+,23+,24-,27-,28+,29+,30+/m0/s1
SMILES:
CC1(CCCC2(C1C(=O)CC3(C2CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C)C
Molecular Formula:
C30H50O2
Molecular Weight:
442.7 g/mol
22-Hydroxy-A/'-neo-5α-gammaceran-6-one
CAS No.: 1750-34-1
Main Products
VCID: VC0156512
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol
| CAS No. | 1750-34-1 |
|---|---|
| Product Name | 22-Hydroxy-A/'-neo-5α-gammaceran-6-one |
| Molecular Formula | C30H50O2 |
| Molecular Weight | 442.7 g/mol |
| IUPAC Name | (3S,3aS,5aR,5bR,7aS,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-2,3,3a,4,5,6,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-7-one |
| Standard InChI | InChI=1S/C30H50O2/c1-25(2)14-9-15-28(6)23-11-10-22-27(5)16-12-19(26(3,4)32)20(27)13-17-29(22,7)30(23,8)18-21(31)24(25)28/h19-20,22-24,32H,9-18H2,1-8H3/t19-,20-,22+,23+,24-,27-,28+,29+,30+/m0/s1 |
| Standard InChIKey | MAVUFYZBQWGXHD-DDQAQDJJSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]([C@@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC(=O)[C@@H]5[C@@]4(CCCC5(C)C)C)C)C)C(C)(C)O |
| SMILES | CC1(CCCC2(C1C(=O)CC3(C2CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C)C |
| Canonical SMILES | CC1(CCCC2(C1C(=O)CC3(C2CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C)C |
| PubChem Compound | 21582895 |
| Last Modified | Nov 11 2021 |
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